Cas no 1334149-66-4 (1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride)

• Product Name: 1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride
• CAS No: 1334149-66-4
• MF: C₁₃H₁₉ClN₄
• MW: 266.769761323929
• MDL: MFCD19686335
• CID: 4589030
• PubChem ID: 54594510
• Update Time: 2025-05-19

1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride

• MDL： MFCD19686335
• Inchi： 1S/C13H18N4.ClH/c14-10-5-7-17(8-6-10)9-13-15-11-3-1-2-4-12(11)16-13;/h1-4,10H,5-9,14H2,(H,15,16);1H
• InChI Key： MOWCSZHXOGIKEH-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)C1=NC2=CC=CC=C2N1.Cl

Additional information on 1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride

1-(1H-1,3-Benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride: A Comprehensive Overview

The compound 1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride (CAS No. 1334149-66-4) is a fascinating molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable tool for researchers in the pharmaceutical industry.

Benzodiazole derivatives, such as the one found in this compound, are known for their versatility and bioactivity. The benzodiazole moiety contributes to the molecule's stability and ability to interact with biological targets. The piperidine ring, on the other hand, adds flexibility and enhances the compound's pharmacokinetic properties. Together, these structural features make 1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride a compelling candidate for drug design.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various protein targets. For instance, studies using molecular docking techniques have revealed potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. These findings underscore the importance of further experimental validation to confirm these theoretical predictions.

The synthesis of 1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

In terms of applications, this compound has shown promise in several therapeutic areas. For example, its ability to inhibit certain enzymes involved in inflammation suggests potential use in anti-inflammatory therapies. Additionally, preliminary studies indicate that it may play a role in modulating immune responses, making it a candidate for immunotherapy applications.

As interest in this compound continues to grow, collaborative efforts between academia and industry are expected to accelerate its development. The integration of cutting-edge technologies, such as artificial intelligence (AI) and machine learning (ML), into drug discovery pipelines will further enhance our understanding of 1-(1H-1,3-benzodiazol-2-ylmethyl)piperidin-4-amine trihydrochloride's therapeutic potential.

In conclusion, CAS No. 1334149-66-X represents a significant advancement in chemical research. Its unique structure, coupled with emerging insights from recent studies, positions it as a key player in the development of novel therapeutic agents. As research progresses, this compound is poised to make a meaningful impact on both scientific innovation and clinical practice.